Cas no 1314783-73-7 (1-(4,5-difluoro-2-nitrophenyl)cyclobutane-1-carbonitrile)

• Product Name: 1-(4,5-difluoro-2-nitrophenyl)cyclobutane-1-carbonitrile
• CAS No: 1314783-73-7
• MF: C₁₁H₈F₂N₂O₂
• MW: 238.190229415894
• CID: 6134837
• PubChem ID: 165663982
• Update Time: 2025-08-05

1-(4,5-difluoro-2-nitrophenyl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4,5-difluoro-2-nitrophenyl)cyclobutane-1-carbonitrile
• 1314783-73-7
• EN300-1828195

• Inchi： 1S/C11H8F2N2O2/c12-8-4-7(11(6-14)2-1-3-11)10(15(16)17)5-9(8)13/h4-5H,1-3H2
• InChI Key： QJCFNACOSUZUNY-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)C1(C#N)CCC1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 238.05538383g/mol
• Monoisotopic Mass: 238.05538383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-(4,5-difluoro-2-nitrophenyl)cyclobutane-1-carbonitrile

1-(4,5-Difluoro-2-Nitrophenyl)Cyclobutane-1-Carbonitrile: A Comprehensive Overview

The compound with CAS No. 1314783-73-7, commonly referred to as 1-(4,5-difluoro-2-nitrophenyl)cyclobutane-1-carbonitrile, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising chemical reactivity. In this article, we will delve into the structural characteristics, synthesis methods, and the latest research findings related to this compound.

Structural Analysis

The molecular structure of 1-(4,5-difluoro-2-nitrophenyl)cyclobutane-1-carbonitrile is characterized by a cyclobutane ring fused with a substituted phenyl group. The phenyl ring is substituted at positions 4 and 5 with fluorine atoms and at position 2 with a nitro group. This substitution pattern imparts unique electronic properties to the molecule, making it highly reactive in certain chemical transformations. The cyclobutane ring, on the other hand, introduces strain into the molecule, which can be exploited in various synthetic pathways to achieve desired products.

Synthesis Methods

The synthesis of 1-(4,5-difluoro-2-nitrophenyl)cyclobutane-1-carbonitrile involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. Recent advancements in synthetic chemistry have enabled more efficient routes to construct this compound. For instance, researchers have employed transition metal-catalyzed coupling reactions to assemble the phenyl-cyclobutane system with high precision. These methods not only enhance the yield but also improve the overall sustainability of the synthesis process.

Applications in Materials Science

One of the most promising applications of 1-(4,5-difluoro-2-nitrophenyl)cyclobutane-1-carbonitrile lies in materials science. The compound has been investigated as a precursor for advanced polymers and high-performance materials. Its ability to undergo controlled polymerization under specific conditions makes it a valuable building block for developing materials with tailored properties such as high thermal stability and mechanical strength.

Recent Research Findings

In recent studies, 1-(4,5-difluoro-2-nitrophenyl)cyclobutane-1-carbonitrile has been explored for its potential in drug discovery and development. Researchers have reported that this compound exhibits significant bioactivity against certain enzymes associated with neurodegenerative diseases. Furthermore, its ability to act as a chiral catalyst in asymmetric synthesis has opened new avenues for producing enantiomerically pure compounds, which are highly sought after in pharmaceuticals.

Environmental Considerations

As with any chemical compound, understanding the environmental impact of 1-(4,5-difluoro-2-nitrophenyl)cyclobutane-1-carbonitrile is crucial for sustainable practices. Recent studies have focused on evaluating its biodegradability and toxicity levels under various environmental conditions. These investigations aim to ensure that its use aligns with global standards for eco-friendly chemical manufacturing.

Conclusion

In summary, 1-(4,5-difluoro-2-nitrophenyl)cyclobutane-1-carbonitrile (CAS No. 1314783-73-7) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in advancing technological innovations while maintaining environmental sustainability.